BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling 2-Chloro-4-methylphenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloro-4-methylphenol

Cat. No.: B1207291

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 2-Chloro-4-methylphenol, tailored for researchers, scientists, and drug
development professionals. Strict adherence to these protocols is crucial to ensure personal
safety and regulatory compliance.

Hazard Identification and Classification

2-Chloro-4-methylphenol is a hazardous chemical that requires careful handling. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals identifies it with the
following hazard classifications:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.[1]

Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[1]

Skin Irritation (Category 2): Causes skin irritation.[2][3]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[2][3]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation:
May cause respiratory irritation.[2][3]

Quantitative Data Summary
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The following tables summarize the key quantitative data for 2-Chloro-4-methylphenol.

Physical and Chemical Properties

Property Value Source
Molecular Formula C7H-CIO [4]
Molecular Weight 142.58 g/mol [3]
CAS Number 6640-27-3 [2]
Physical State Liquid [3]
Boiling Point 195-196 °C [3]
Density 1.211 g/mL at 25 °C [3]
Flash Point 86 °C (closed cup) [3]

Toxicological Data

Endpoint Value Species Source
LD50 (Oral) 500 mg/kg (ATE) Not specified [1]
LD50 (Dermal) 1,100 mg/kg (ATE) Not specified [1]
LC50 (Inhalation) 11 mg/l (ATE) Not specified [1]

ATE: Acute Toxicity Estimate

Operational Plan: Handling 2-Chloro-4-methylphenol

A systematic approach is essential for the safe handling of 2-Chloro-4-methylphenol. The
following step-by-step operational plan must be followed.

Pre-Handling Procedures

o Engineering Controls Verification: Ensure a certified chemical fume hood is operational. An
eyewash station and safety shower must be readily accessible.[5]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1207291?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-methylphenol
https://www.sigmaaldrich.com/HK/zh/product/aldrich/273198
https://www.echemi.com/sds/2-chloro-4-methylphenol-pid_Rock13638.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/273198
https://www.sigmaaldrich.com/HK/zh/product/aldrich/273198
https://www.sigmaaldrich.com/HK/zh/product/aldrich/273198
https://www.sigmaaldrich.com/HK/zh/product/aldrich/273198
https://www.cpachem.com/msds?num=SB47984&dnl=sd_-_2-Chloro-4-methylphenol_%5BCAS_6640-27-3%5D_%28SB47984%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB47984&dnl=sd_-_2-Chloro-4-methylphenol_%5BCAS_6640-27-3%5D_%28SB47984%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB47984&dnl=sd_-_2-Chloro-4-methylphenol_%5BCAS_6640-27-3%5D_%28SB47984%29_%28EU%29.pdf
https://www.benchchem.com/product/b1207291?utm_src=pdf-body
https://www.benchchem.com/product/b1207291?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloro_4_hydroxymethyl_phenol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

= f i id
BE“GH > etycﬁfke,b\lx‘/?i;cz:l:i]ligtly S Itjrilcineg

e PPE Inspection: Confirm that all required Personal Protective Equipment (PPE) is available,
in good condition, and appropriate for the task.

» Documentation Review: Review the Safety Data Sheet (SDS) for 2-Chloro-4-methylphenol

before beginning any work.

o Waste Container Preparation: Have a designated and properly labeled hazardous waste
container ready for all chemical waste.

Required Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Chloro-4-methylphenol:

PPE Category Specification

Double-gloving with nitrile gloves for incidental
) contact. For prolonged handling or spills, heavy-
Hand Protection
duty neoprene or butyl rubber gloves are

recommended.[5]

Chemical safety goggles are mandatory. A face
Eye Protection shield should be worn in addition to goggles if

there is a risk of splashing.[5]

A flame-resistant lab coat must be worn at all

Skin and Body Protection )
times.[5]

A NIOSH-approved respirator with an organic
Respiratory Protection vapor cartridge is required if working outside a

fume hood is unavoidable.[5]

Handling Protocol

e Don PPE: Put on all required PPE before entering the designated handling area.

e Work in Fume Hood: Conduct all weighing and transferring of the compound within a certified
chemical fume hood to minimize inhalation exposure.[5]
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» Dispensing: When transferring the liquid, do so slowly to avoid splashing. Keep the container
closed when not in use.

e Avoid Contamination: Do not allow the chemical to come into contact with skin, eyes, or
clothing.

Post-Handling Procedures

o Decontamination: Thoroughly decontaminate the work area with a suitable cleaning agent.

» Waste Disposal: Dispose of all contaminated materials, including disposable PPE, in the
designated hazardous waste container.

o Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
completing work.

Disposal Plan

Proper disposal of 2-Chloro-4-methylphenol and its associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation

e Liquid Waste: Collect all liquid waste, including reaction mixtures and rinsing solvents, in a
separate, compatible, and clearly labeled hazardous waste container for chlorinated organic
compounds.[5]

» Solid Waste: Collect all solid waste contaminated with 2-Chloro-4-methylphenol, such as
contaminated gloves, weighing paper, and disposable labware, in a dedicated, clearly
labeled hazardous waste container.[5]

e Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a
designated sharps container.[5]

Disposal Procedure

o Container Management: All waste containers must be kept securely closed except when
adding waste.
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e Storage: Store waste containers in a designated, well-ventilated secondary containment
area, away from incompatible materials.

» Prohibited Disposal: Do not dispose of 2-Chloro-4-methylphenol down the drain or in the
regular trash.[5]

e Institutional Procedures: Follow your institution's specific procedures for hazardous waste
pickup and disposal.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

Exposure Response
Exposure Route First Aid Measures

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.

Skin Contact Remove all contaminated clothing while under
the safety shower. Seek immediate medical

attention.[5]

Immediately flush the eyes with water for at
Eye Contact least 15 minutes, holding the eyelids open. Seek

immediate medical attention.[5][6]

Move the individual to fresh air immediately. If
Inhalation breathing is difficult, administer oxygen. Seek

immediate medical attention.[5][7]

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.[5][7]

Spill Response
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Spill Size

Procedure

Minor Spill (within a fume hood)

Ensure appropriate PPE is worn. Use an
absorbent material (e.g., vermiculite, sand) to
contain and absorb the spill. Carefully collect the
absorbed material into a labeled hazardous
waste container. Decontaminate the spill area
with a suitable solvent and then wash with soap

and water.[5]

Major Spill (outside a fume hood or a large

volume)

Evacuate the immediate area and alert others. If
the spill is flammable, extinguish all ignition
sources. Close the doors to the affected area
and post a warning sign. Contact your
institution's emergency response team or
environmental health and safety department

immediately.[5]

Experimental Workflow and Safety Procedures
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Pre-Handling Emergency Response
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Caption: Workflow for Safe Handling of 2-Chloro-4-methylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

cpachem.com [cpachem.com]
echemi.com [echemi.com]
2-&-4-FA E X/ 97% | Sigma-Aldrich [sigmaaldrich.com]

1.
2.
3.
e 4. 2-Chloro-4-methylphenol | C7H7CIO | CID 14851 - PubChem [pubchem.ncbi.nlm.nih.gov]
5. benchchem.com [benchchem.com]

6.

Emergency Procedures for Incidents Involving Chemicals | Research Safety
[researchsafety.uky.edu]

e 7. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
Chloro-4-methylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1207291#personal-protective-equipment-for-
handling-2-chloro-4-methylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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